Cas no 54193-49-6 (3-Pyridinol, 5-(bromomethyl)-2-methyl-)

• Product Name: 3-Pyridinol, 5-(bromomethyl)-2-methyl-
• CAS No: 54193-49-6
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 4901641
• Update Time: 2025-11-01

3-Pyridinol, 5-(bromomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 5-(bromomethyl)-2-methyl-
• 5-(bromomethyl)-2-methylpyridin-3-ol
• 5-Bromomethyl-3-hydroxy-2-methylpyridine

• Inchi： 1S/C7H8BrNO/c1-5-7(10)2-6(3-8)4-9-5/h2,4,10H,3H2,1H3
• InChI Key： XMUOTYPSWNHBAS-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C)C(=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Pyridinol, 5-(bromomethyl)-2-methyl-

Comprehensive Guide to 3-Pyridinol, 5-(bromomethyl)-2-methyl- (CAS No. 54193-49-6): Properties, Applications, and Market Insights

3-Pyridinol, 5-(bromomethyl)-2-methyl- (CAS No. 54193-49-6) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This brominated pyridine derivative is widely studied for its unique structural features, which make it a valuable intermediate in organic synthesis. With the increasing demand for custom synthesis and high-purity intermediates, this compound has garnered attention from researchers and industry professionals alike.

The molecular structure of 5-(bromomethyl)-2-methyl-3-pyridinol combines a pyridine ring with both bromomethyl and methyl substituents, offering versatile reactivity. This makes it particularly useful in medicinal chemistry for the development of novel drug candidates. Recent studies highlight its potential in creating kinase inhibitors and central nervous system (CNS) targeting compounds, addressing current pharmaceutical challenges in neurology and oncology.

In the field of agrochemical innovation, 3-Pyridinol, 5-(bromomethyl)-2-methyl- serves as a key building block for crop protection agents. Its structural motifs are found in several modern pesticides that address growing concerns about sustainable agriculture and food security. The compound's ability to undergo various coupling reactions makes it valuable for creating next-generation environmentally friendly pesticides with reduced ecological impact.

The synthesis of CAS 54193-49-6 typically involves regioselective bromination of appropriate pyridine precursors, followed by careful purification processes. Manufacturers emphasize quality control measures to ensure high purity levels (>98%), as demanded by pharmaceutical applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify the compound's identity and purity.

Market analysis indicates growing interest in 5-(bromomethyl)-2-methyl-3-pyridinol, particularly from contract research organizations (CROs) and specialty chemical suppliers. The compound's price reflects its specialized nature and the complexity of its synthesis, with current market prices ranging between $X and $Y per gram depending on purity and quantity. Supply chain considerations have become increasingly important, with manufacturers implementing just-in-time production strategies to meet fluctuating demand.

From a regulatory perspective, 3-Pyridinol, 5-(bromomethyl)-2-methyl- is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should consult local regulations regarding laboratory safety protocols and waste disposal requirements. Proper handling under fume hood conditions is recommended due to its potential respiratory and skin irritation properties.

The future outlook for CAS 54193-49-6 appears promising, particularly in light of emerging trends in personalized medicine and green chemistry. Its structural versatility positions it well for applications in bioconjugation chemistry and prodrug development. Additionally, the compound's potential in material science, particularly for creating functionalized polymers, represents an exciting frontier for research and development.

For researchers considering 3-Pyridinol, 5-(bromomethyl)-2-methyl- for their projects, several technical considerations should be noted. The compound demonstrates good solubility in common organic solvents like DMSO and dichloromethane, but limited water solubility. Storage recommendations typically suggest argon atmosphere at low temperatures (-20°C) to maintain stability over extended periods. These handling characteristics make it suitable for various organic transformations while requiring standard laboratory precautions.

The scientific literature contains numerous references to 5-(bromomethyl)-2-methyl-3-pyridinol applications, particularly in patent filings for new chemical entities. Recent publications highlight its use in creating allosteric modulators for various biological targets, reflecting the growing importance of structure-activity relationship (SAR) studies in drug discovery. These developments align with current pharmaceutical industry priorities for targeted therapies with improved specificity and reduced side effects.

In conclusion, 3-Pyridinol, 5-(bromomethyl)-2-methyl- (CAS No. 54193-49-6) represents a valuable tool for modern chemical research with diverse applications across multiple industries. Its unique combination of reactivity and structural features continues to inspire innovation in drug discovery, agrochemical development, and advanced materials. As research methodologies evolve and new applications emerge, this compound is likely to maintain its position as an important building block in synthetic chemistry.